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Compound of Interest

Compound Name: Funobactam

Cat. No.: B15623608 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery extends to the responsible management of laboratory waste. Funobactam, a novel

β-lactamase inhibitor, requires meticulous disposal procedures to mitigate potential

environmental impact and ensure workplace safety. While specific institutional and regional

regulations must always be followed, this guide provides a framework for the proper handling

and disposal of Funobactam waste, grounded in general principles of chemical safety and

antibiotic deactivation.

Core Principles of Funobactam Disposal
Waste generated from research involving Funobactam should be treated as chemical waste.

Although a specific safety data sheet (SDS) for Funobactam was not found, it is prudent to

handle it with care due to its biological activity as a β-lactamase inhibitor.[1] Stock solutions,

being at higher concentrations, are considered hazardous chemical waste and must be

disposed of according to institutional guidelines.[2]

General disposal guidelines for pharmaceutical waste emphasize that disposal should be in

accordance with all applicable federal, state, and local laws. It is crucial to consult your

institution's Environmental Health and Safety (EHS) department for specific protocols.
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The following table summarizes general disposal information for Funobactam and other β-

lactamase inhibitors. It is important to note that specific quantitative limits for disposal are

typically not provided in publicly available documents and are subject to local regulations.

Compound CAS Number
General Disposal
Guidelines

Chemical
Inactivation
Potential

Funobactam 2365454-12-0

Treat as chemical

waste. Follow

institutional and local

regulations for

pharmaceutical waste.

As a β-lactam-like

structure, it is likely

susceptible to

hydrolysis, particularly

at alkaline pH.

Tazobactam 89786-04-9

Dispose of waste in

accordance with all

applicable federal,

state, and local laws.

Susceptible to

hydrolysis.

Clavulanic Acid 58001-44-8

Dispose of in

accordance with local

regulations. Empty

containers may retain

product residues.

Susceptible to

hydrolysis.

Avibactam 1192491-61-4

Dispose of

contents/container in

accordance with local,

regional, national, and

international

regulations.

Information not readily

available; however, as

a β-lactam-like

structure, it is likely

susceptible to

hydrolysis.

Experimental Protocol: Chemical Inactivation of β-
Lactam Antibiotics via Hydrolysis
Research has indicated that β-lactam antibiotics can be effectively inactivated through

hydrolysis, particularly by using a sodium hydroxide (NaOH) solution.[3][4] This process breaks

the β-lactam ring, rendering the molecule biologically inactive.[3] While a specific protocol for
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Funobactam is not available, the following general procedure for β-lactam antibiotics can be

adapted and should be validated in a laboratory setting before implementation.

Objective: To chemically inactivate Funobactam in aqueous solutions prior to disposal.

Materials:

Funobactam waste solution

1 M Sodium Hydroxide (NaOH) solution

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

pH indicator strips or a calibrated pH meter

Appropriate acid for neutralization (e.g., 1 M Hydrochloric Acid, HCl)

Labeled chemical waste container

Procedure:

Preparation: Ensure all work is conducted in a well-ventilated area, preferably within a

chemical fume hood. Wear appropriate PPE.

Alkaline Hydrolysis: For each volume of Funobactam waste solution, add an equal volume

of 1 M NaOH solution.[3] For example, to 100 mL of Funobactam solution, add 100 mL of 1

M NaOH.

Reaction Time: Stir the mixture at room temperature. The required reaction time for complete

inactivation can vary. For other β-lactams, this may range from several minutes to hours,

depending on the concentration and specific compound.[3] A conservative approach would

be to allow the reaction to proceed for at least one hour.

Verification (Optional but Recommended): If analytical capabilities are available (e.g.,

HPLC), a sample may be taken to confirm the degradation of the Funobactam peak.
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Neutralization: Before final disposal, neutralize the solution. Carefully add an appropriate

acid (e.g., 1 M HCl) dropwise while monitoring the pH with indicator strips or a pH meter. The

target pH should be within the acceptable range for your institution's wastewater system

(typically between 6 and 9).

Final Disposal: Dispose of the treated and neutralized solution in a properly labeled chemical

waste container in accordance with your institution's and local regulations for chemical

waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Funobactam
waste.
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Caption: Workflow for the chemical inactivation and disposal of Funobactam waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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